Cas no 1795449-17-0 (3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
• CAS No: 1795449-17-0
• MF: C₁₁H₁₁BrN₂O₄S₃
• MW: 411.315037965775
• CID: 5368969
• PubChem ID: 86265730
• Update Time: 2025-09-23

3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-((5-bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
• AKOS024572009
• 3-{1-[(5-bromothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione
• 3-[1-(5-bromothiophen-2-yl)sulfonylpyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
• F6474-1952
• 1795449-17-0
• 3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione

• Inchi： 1S/C11H11BrN2O4S3/c12-8-1-2-10(20-8)21(17,18)13-4-3-7(5-13)14-9(15)6-19-11(14)16/h1-2,7H,3-6H2
• InChI Key： QPKZYTJIVKHVII-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCC(C1)N1C(=O)SCC1=O)(=O)=O

Computed Properties

• Exact Mass: 409.90643g/mol
• Monoisotopic Mass: 409.90643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 137Ų

Additional information on 3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione

Comprehensive Overview of 3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione (CAS No. 1795449-17-0)

The compound 3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione (CAS No. 1795449-17-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolidine-2,4-dione core and a 5-bromothiophene sulfonyl group, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in metabolic disorders, inflammation, and other therapeutic areas.

One of the key features of this compound is its sulfonylpyrrolidine moiety, which is known to enhance binding affinity to specific biological targets. The presence of the bromothiophene group further adds to its versatility, as halogenated heterocycles are often used to improve pharmacokinetic properties. These structural attributes align with current trends in medicinal chemistry, where fragment-based drug design and targeted therapy are hot topics among researchers and pharmaceutical companies.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The compound’s thiazolidinedione scaffold is particularly noteworthy, as it has been explored for its role in PPAR gamma activation, a mechanism relevant to diabetes and obesity. This connection to prevalent health conditions makes 3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione a subject of interest in both academic and industrial settings.

From a synthetic chemistry perspective, the compound’s CAS No. 1795449-17-0 serves as a critical identifier for researchers seeking reliable sourcing or literature references. Its synthesis often involves multi-step organic reactions, including Suzuki coupling or sulfonylation, which are widely discussed in modern organic chemistry forums. The compound’s purity and stability are also frequently queried in scientific databases, reflecting its importance in high-throughput screening and lead optimization.

Another area of growing interest is the compound’s potential role in neuroprotective and anti-inflammatory applications. With neurodegenerative diseases like Alzheimer’s and Parkinson’s becoming global health concerns, molecules with thiazolidine-2,4-dione derivatives are being rigorously studied. The 5-bromothiophene component may also contribute to blood-brain barrier permeability, a critical factor in central nervous system drug development.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on sustainable synthesis methods, and the bromine atom in its structure raises questions about atom economy and waste reduction. These aspects are frequently searched in conjunction with heterocyclic compound synthesis, highlighting the compound’s alignment with contemporary scientific priorities.

In summary, 3-(1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione (CAS No. 1795449-17-0) represents a multifaceted chemical with broad research potential. Its structural complexity and relevance to current therapeutic challenges make it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in drug discovery and biochemical research.